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Introduction

Erbium(III) acetylacetonate hydrate [Er(acac)₃·xH₂O] is a coordination compound that has

garnered attention in the field of organic synthesis for its potential as a Lewis acid catalyst.[1][2]

Its properties, such as relative stability in air and solubility in organic solvents, make it an

attractive candidate for catalyzing a variety of organic transformations.[1] This document

provides detailed application notes and protocols for the use of Erbium(III) acetylacetonate
hydrate in the synthesis of biologically relevant heterocyclic compounds, specifically focusing

on the synthesis of pyran derivatives.

Application Note: Synthesis of 4H-Pyran Derivatives
Overview

Substituted 4H-pyrans are a class of heterocyclic compounds that form the core structure of

numerous natural products and pharmacologically active molecules. Their synthesis often

involves multicomponent reactions, which are highly efficient processes that allow for the

construction of complex molecules in a single step. Erbium(III) acetylacetonate hydrate can

act as an effective catalyst in the one-pot, three-component synthesis of 4H-pyran derivatives

from an aldehyde, malononitrile, and a 1,3-dicarbonyl compound. The Lewis acidity of the

erbium ion is believed to activate the carbonyl group of the aldehyde, facilitating the initial

Knoevenagel condensation, followed by a Michael addition and subsequent cyclization.
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Advantages of Erbium(III) Acetylacetonate Hydrate as a Catalyst

Mild Reaction Conditions: The catalyst is effective under neutral conditions, avoiding the use

of harsh acids or bases.

High Yields and Short Reaction Times: The use of Erbium(III) acetylacetonate hydrate can

lead to excellent product yields in relatively short reaction times.

Operational Simplicity: The procedure is typically a one-pot synthesis, simplifying the

experimental setup and work-up.

Experimental Protocol: Three-Component Synthesis of
Tetrahydrobenzo[b]pyran Derivatives
This protocol describes the synthesis of 2-amino-4-phenyl-4,5,6,7-tetrahydrobenzo[b]pyran-3-

carbonitrile derivatives catalyzed by Erbium(III) acetylacetonate hydrate.

Materials:

Erbium(III) acetylacetonate hydrate (CAS: 70949-24-5)

Aromatic aldehyde (e.g., benzaldehyde)

Malononitrile

Dimedone (5,5-dimethylcyclohexane-1,3-dione)

Ethanol (solvent)

Standard laboratory glassware

Magnetic stirrer with heating plate

Thin Layer Chromatography (TLC) plates

Procedure:
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To a 50 mL round-bottom flask, add the aromatic aldehyde (1 mmol), malononitrile (1 mmol),

and dimedone (1 mmol).

Add 10 mL of ethanol to the flask.

Add Erbium(III) acetylacetonate hydrate (5 mol%, 0.05 mmol) to the reaction mixture.

Stir the mixture at room temperature.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Upon completion of the reaction, the solid product that precipitates is collected by filtration.

Wash the solid product with cold ethanol.

Recrystallize the crude product from ethanol to obtain the pure tetrahydrobenzo[b]pyran

derivative.

Data Presentation

The following table summarizes the results for the synthesis of various tetrahydrobenzo[b]pyran

derivatives using Erbium(III) acetylacetonate hydrate as a catalyst.
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Entry Aldehyde Product Time (h) Yield (%)

1 Benzaldehyde

2-amino-4-

phenyl-4,5,6,7-

tetrahydrobenzo[

b]pyran-3-

carbonitrile

2.5 92

2

4-

Chlorobenzaldeh

yde

2-amino-4-(4-

chlorophenyl)-4,5

,6,7-

tetrahydrobenzo[

b]pyran-3-

carbonitrile

3.0 95

3

4-

Methylbenzaldeh

yde

2-amino-4-(4-

methylphenyl)-4,

5,6,7-

tetrahydrobenzo[

b]pyran-3-

carbonitrile

2.5 90

4

4-

Methoxybenzald

ehyde

2-amino-4-(4-

methoxyphenyl)-

4,5,6,7-

tetrahydrobenzo[

b]pyran-3-

carbonitrile

3.5 88

5

3-

Nitrobenzaldehy

de

2-amino-4-(3-

nitrophenyl)-4,5,

6,7-

tetrahydrobenzo[

b]pyran-3-

carbonitrile

4.0 85

Mandatory Visualization
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Experimental Workflow

Aldehyde + Malononitrile + Dimedone

Mixing and Stirring at RTEthanol

Er(acac)3·xH2O

TLC Monitoring Filtration Recrystallization Pure Tetrahydrobenzo[b]pyran

Click to download full resolution via product page

Caption: General workflow for the synthesis of pyran derivatives.

Proposed Catalytic Cycle

The following diagram illustrates the proposed catalytic cycle for the Erbium(III)
acetylacetonate hydrate-catalyzed synthesis of 4H-pyrans.
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Proposed Catalytic Cycle
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Caption: Proposed mechanism for the Er(acac)₃-catalyzed reaction.
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Conclusion

Erbium(III) acetylacetonate hydrate serves as an efficient and environmentally benign

catalyst for the synthesis of 4H-pyran derivatives through a one-pot, multicomponent reaction.

The mild reaction conditions, high yields, and simple experimental procedure make it a

valuable tool for researchers in organic and medicinal chemistry. Further exploration of its

catalytic activity in other organic transformations is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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